Cas no 2169117-31-9 ({2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine)

2-(1-Bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl)(methyl)amine is a brominated thiazole derivative featuring a methoxypropyl substituent and a methylamine functional group. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in nucleophilic substitution and cross-coupling reactions. The bromine moiety enhances its utility as an intermediate for further functionalization, while the thiazole core contributes to its potential applications in pharmaceutical and agrochemical research. The methoxypropyl group may influence solubility and steric properties, making it suitable for tailored molecular design. Its structural features suggest utility in the development of bioactive compounds, though specific applications depend on further derivatization and study.
{2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine structure
2169117-31-9 structure
Product Name:{2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine
CAS No:2169117-31-9
MF:C9H15BrN2OS
MW:279.197200059891
CID:6240250
PubChem ID:165446313
Update Time:2025-10-28

{2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • {2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine
    • 2169117-31-9
    • EN300-1269810
    • {[2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-yl]methyl}(methyl)amine
    • Inchi: 1S/C9H15BrN2OS/c1-6(13-3)8(10)9-12-7(4-11-2)5-14-9/h5-6,8,11H,4H2,1-3H3
    • InChI Key: FEYSVXUZXCXYDZ-UHFFFAOYSA-N
    • SMILES: BrC(C1=NC(=CS1)CNC)C(C)OC

Computed Properties

  • Exact Mass: 278.00885g/mol
  • Monoisotopic Mass: 278.00885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 62.4Ų

{2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine Pricemore >>

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Additional information on {2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine

Research Brief on the Latest Advances in Chemical Biology and Medicine: Focus on 2169117-31-9 and {2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine

The chemical compound 2169117-31-9 and its derivative, {2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine, have recently garnered significant attention in the field of chemical biology and medicinal chemistry. These compounds are being investigated for their potential applications in drug discovery and development, particularly in targeting specific biological pathways. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and characterization of 2169117-31-9 and its derivatives. The compound {2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine, in particular, has shown promising results in preliminary screenings. Its unique structural features, including the thiazole ring and bromo-methoxypropyl moiety, suggest potential interactions with various biological targets. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structure and purity of these compounds.

In vitro studies have demonstrated that {2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine exhibits moderate to high activity against certain cancer cell lines. The compound appears to inhibit cell proliferation by interfering with key signaling pathways, such as the PI3K/AKT/mTOR axis. Additionally, molecular docking studies have revealed potential binding interactions with specific protein targets, further supporting its therapeutic potential. These findings are currently being validated in more complex in vivo models.

Beyond its anticancer properties, 2169117-31-9 and its derivatives are also being explored for their potential in treating neurological disorders. Preliminary data suggest that these compounds may modulate neurotransmitter systems, offering a novel approach to conditions such as Alzheimer's disease and Parkinson's disease. However, further research is needed to elucidate the exact mechanisms of action and to optimize the compounds for clinical use.

In conclusion, the compounds 2169117-31-9 and {2-(1-bromo-2-methoxypropyl)-1,3-thiazol-4-ylmethyl}(methyl)amine represent promising candidates for drug development. Their unique chemical structures and biological activities make them valuable tools for understanding disease mechanisms and developing new therapeutics. Future research should focus on optimizing their pharmacokinetic properties and evaluating their safety profiles in preclinical and clinical settings.

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